Cas no 197146-49-9 ((3-azidopropyl)cyclopentane)

• Product Name: (3-azidopropyl)cyclopentane
• CAS No: 197146-49-9
• MF: C₈H₁₅N₃
• MW: 153.224801301956
• CID: 6546815
• PubChem ID: 10855672
• Update Time: 2025-06-09

(3-azidopropyl)cyclopentane Chemical and Physical Properties

Names and Identifiers

• (3-azidopropyl)cyclopentane
• Cyclopentane, (3-azidopropyl)-

• Inchi： 1S/C8H15N3/c9-11-10-7-3-6-8-4-1-2-5-8/h8H,1-7H2
• InChI Key： KTRBQCKIRKESTA-UHFFFAOYSA-N
• SMILES： C(C1CCCC1)CCN=[N+]=[N-]

Additional information on (3-azidopropyl)cyclopentane

Introduction to (3-azidopropyl)cyclopentane (CAS No. 197146-49-9)

Compound with the CAS number 197146-49-9 and the product name (3-azidopropyl)cyclopentane represents a significant advancement in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural properties, has garnered considerable attention due to its potential applications in drug development and material science. The presence of an azide functional group at the propyl chain of a cyclopentane core imparts distinct chemical reactivity, making it a valuable intermediate in synthetic chemistry.

The chemical structure of (3-azidopropyl)cyclopentane consists of a cyclopentane ring substituted with a propyl group that bears an azide (-N₃) moiety. This configuration allows for versatile chemical transformations, including nucleophilic substitution reactions, which are pivotal in the synthesis of more complex molecules. The cyclopentane ring itself is known for its stability and rigidity, which can influence the conformational properties of attached functional groups, thereby affecting the compound's overall reactivity and utility.

In recent years, there has been growing interest in the development of novel compounds for therapeutic applications. The azide group in (3-azidopropyl)cyclopentane is particularly noteworthy, as it can be selectively transformed into other functional groups such as amines or alcohols through reduction or hydrolysis reactions. This adaptability makes it an attractive building block for medicinal chemists seeking to design new drug candidates.

One of the most promising areas of research involving (3-azidopropyl)cyclopentane is its application in click chemistry. Click reactions are highly efficient and selective methods for constructing complex molecular architectures, often involving three-component reactions that yield stable products with minimal byproducts. The azide group can participate in copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of click chemistry, to form 1,4-disubstituted triazoles. These triazoles have been widely used in pharmaceuticals, materials science, and biotechnology due to their stability and ease of further functionalization.

Recent studies have demonstrated the utility of (3-azidopropyl)cyclopentane in the synthesis of bioconjugates. Bioconjugation involves linking small molecules to biomolecules such as proteins or nucleic acids to enhance their functionality or bioavailability. The azide group provides a convenient handle for attaching these biomolecules through click chemistry reactions, enabling the development of novel diagnostic tools and therapeutic agents.

The structural motif of cyclopentane is also known for its biological activity. Cycloalkanes with substituents at specific positions can exhibit unique pharmacological properties due to their ability to mimic natural biomolecules or interact with biological targets in a specific manner. The propyl chain in (3-azidopropyl)cyclopentane adds another layer of complexity, potentially influencing solubility, metabolic stability, and target binding affinity.

In addition to its pharmaceutical applications, (3-azidopropyl)cyclopentane has shown promise in materials science. For instance, it can be used to modify polymers or surfaces with azide groups, which can then be transformed into other functionalities through click chemistry. This approach has been explored for creating stimuli-responsive materials or surfaces with tailored chemical properties.

The synthesis of (3-azidopropyl)cyclopentane typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include the introduction of an azide group onto a propyl-substituted cyclopentane ring via nucleophilic substitution or metal-catalyzed coupling reactions. Advances in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating its use in both research and industrial settings.

The safety profile of (3-azidopropyl)cyclopentane is another critical consideration. While azide groups are known for their potential reactivity under certain conditions, proper handling and storage protocols ensure that risks are minimized. Researchers working with this compound should adhere to standard laboratory safety guidelines to prevent accidental exposure.

In conclusion, (3-azidopropyl)cyclopentane (CAS No. 197146-49-9) is a versatile compound with significant potential in pharmaceutical research and material science. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and researchers seeking to develop novel therapeutics and advanced materials. As our understanding of organic chemistry continues to evolve, compounds like this will undoubtedly play an increasingly important role in addressing some of the most pressing challenges in medicine and technology.